Cas no 2172197-62-3 (3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid)

• Product Name: 3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid
• CAS No: 2172197-62-3
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 6322792
• PubChem ID: 165962577
• Update Time: 2025-10-29

3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid
• 2172197-62-3
• 3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
• EN300-1284175

• Inchi： 1S/C25H29NO4/c1-2-14-25(15-23(27)28,17-8-7-9-17)26-24(29)30-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22H,2,7-9,14-16H2,1H3,(H,26,29)(H,27,28)
• InChI Key： IIBJUPAGUQZQGJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(=O)O)(CCC)C1CCC1)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid

3-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanoic Acid: A Comprehensive Overview

3-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid, also known by its CAS number 2172197-62-3, is a complex organic compound with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its unique structure, which combines a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanoic acid chain. The combination of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug discovery, and materials science.

The core structure of this compound is centered around the cyclobutane ring, which is a four-membered hydrocarbon ring. This ring is substituted with two groups: one is the fluorenylmethoxycarbonyl group, and the other is the hexanoic acid chain. The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it could play a role in similar synthetic processes or as a building block for more complex molecules.

The hexanoic acid chain adds another layer of functionality to this molecule. Hexanoic acid is a saturated fatty acid with six carbon atoms, and its inclusion in this compound could contribute to its solubility properties or serve as a site for further chemical modifications. The combination of the Fmoc group and the hexanoic acid chain creates a molecule with both hydrophilic and hydrophobic regions, which could be advantageous in certain applications such as drug delivery or as part of amphiphilic molecules.

Recent studies have highlighted the potential of compounds like CAS 2172197-62-3 in the field of materials science. Researchers have explored the use of such molecules in the development of self-healing polymers and stimuli-responsive materials. The cyclobutane ring, known for its strain energy, has been shown to undergo reversible ring-opening reactions under specific conditions, making it an attractive component for dynamic materials.

In addition to its structural versatility, this compound has also been studied for its potential in medicinal chemistry. The Fmoc group has been investigated for its ability to modulate drug release profiles when incorporated into drug delivery systems. Preliminary studies suggest that compounds with similar structures could be used as carriers for targeted drug delivery, enhancing therapeutic efficacy while reducing side effects.

The synthesis of 3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid involves a multi-step process that combines organic synthesis techniques such as Friedel-Crafts alkylation, amide bond formation, and protection/deprotection strategies. The use of the Fmoc group during synthesis allows for precise control over the reactivity of the amino group, ensuring high yields and purity in the final product.

The biological activity of this compound has been studied in vitro using various cell lines and enzymatic assays. Early results indicate that it exhibits moderate inhibitory activity against certain proteases, suggesting potential applications in antiviral or anticancer therapies. However, further studies are required to fully understand its pharmacokinetic properties and toxicity profile.

In terms of environmental impact, compounds like CAS 2172197-62-3 are generally considered non-hazardous under normal handling conditions. However, proper disposal procedures should be followed to minimize any potential environmental risks.

In conclusion, CAS 2172197-62-3, or 3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid, represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new properties and applications for this compound, it holds promise for contributing to advancements in these fields.